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Senior Application Scientist Note: Initial database searches for CAS number 37887-33-5 did
not yield a conclusively identified chemical entity. However, the query string often co-occurs
with two distinct compounds: a pyrazole derivative, 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-
carbaldehyde (CAS: 36663-00-0), and a thiol, 3-Mercapto-2-butanol (CAS: 37887-04-0). This
guide will, therefore, provide a detailed technical overview of both compounds, which are of
significant interest to researchers in drug development and materials science.

Part 1: 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-
carbaldehyde

CAS Number: 36663-00-0

Introduction and Significance

3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde is a heterocyclic compound
belonging to the pyrazole class. Pyrazoles are a well-established scaffold in medicinal
chemistry, known to be constituents in a wide array of pharmacologically active compounds.[1]
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[2] This particular derivative serves as a crucial synthetic intermediate for the development of

novel therapeutic agents, owing to the reactive aldehyde group that allows for further chemical
modifications. The presence of the chlorophenyl and phenyl rings contributes to the molecule's
structural rigidity and potential for various intermolecular interactions, including -1t stacking.[3]

The pyrazole nucleus is of significant interest due to its association with a broad spectrum of
biological activities, including antimicrobial, anti-inflammatory, analgesic, and antitumor
properties.[3][1][2][4][5][6] Consequently, 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-
carbaldehyde is a valuable building block for generating libraries of new chemical entities for
drug discovery programs.

Physicochemical Properties

Property Value Source
Molecular Formula C16H11CIN20O [7]
Molecular Weight 282.72 g/mol [31[7]
Appearance White precipitate/solid [3]
Melting Point 413-415 K [3]
Solubility Recrystallized from ethanol [3]

Synthesis and Experimental Protocols

The synthesis of 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde is most commonly
achieved through the Vilsmeier-Haack reaction.[4][5] This reaction involves the formylation of
an active hydrogen atom using a Vilsmeier reagent, which is typically a mixture of phosphorus
oxychloride (POCI3) and a substituted amide like N,N-dimethylformamide (DMF).

Experimental Protocol: Vilsmeier-Haack Synthesis|[3]

e Preparation of the Vilsmeier Reagent: To a flask containing 15 ml of N,N-dimethylformamide
(DMF), add 5 ml of phosphoryl chloride (POCI3) dropwise while maintaining the temperature
between 273-278 K (0-5 °C) with continuous stirring for approximately 30 minutes.
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Precursor Preparation: In a separate vessel, dissolve 3.66 g (15 mmol) of 4-
chloroacetophenone phenylhydrazone in 5 ml of DMF.

Reaction: Add the dissolved 4-chloroacetophenone phenylhydrazone dropwise to the cold
Vilsmeier reagent over the course of one hour, ensuring the temperature remains at 273-278
K.

Heating: After the addition is complete, continue stirring the resulting mixture at 323-333 K
(50-60 °C) for 5-6 hours.

Work-up: Cool the reaction mixture to room temperature and pour it into crushed ice. This
will cause a white precipitate to form.

Purification: Filter the precipitate, wash it with water, and then recrystallize the crude product
from ethanol to yield pure 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde. The
reported yield for this method is approximately 87.4%.[3]

Diagram: Vilsmeier-Haack Synthesis Workflow
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Caption: Vilsmeier-Haack synthesis of the target pyrazole.
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Applications in Research and Drug Development

The primary utility of 3-(4-chlorophenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde lies in its role as
a versatile intermediate for the synthesis of more complex molecules with potential biological
activities.[8] Researchers have utilized this compound to create derivatives with demonstrated:

Antimicrobial and Antifungal Activity: The pyrazole scaffold is a known pharmacophore for
antimicrobial agents.[3][9][10]

» Anti-inflammatory Properties: Various derivatives of pyrazole-4-carbaldehydes have been
investigated for their potential to mitigate inflammation.[1][6]

o Analgesic Effects: The structural features of pyrazole derivatives have been associated with
pain-relieving properties.[1][4]

» Anticancer Potential: The core structure is a building block for compounds screened for their
cytotoxic effects against various cancer cell lines.[5]

The aldehyde functional group is particularly amenable to condensation reactions, for instance,
with substituted anilines to form aldimine derivatives, further expanding the chemical diversity
of potential drug candidates.[4]

Part 2: 3-Mercapto-2-butanol

CAS Number: 37887-04-0

Introduction and Significance

3-Mercapto-2-butanol is a sulfur-containing organic compound, specifically a thiol and a
secondary alcohol.[11] Unlike the previously discussed pyrazole, the primary application of this
compound is not in pharmaceuticals but in the food and fragrance industry. Its potent
organoleptic properties make it a valuable flavoring agent.[12][13] It is found naturally in some
foods and is used to impart specific flavor profiles in a variety of consumer products.

Physicochemical and Organoleptic Properties
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Property Value Source
Molecular Formula C4H100S [14]
Molecular Weight 106.19 g/mol [11]
Appearance Colorless transparent liquid [14][15]
Boiling Point 53-61 °C at 10 mmHg [14]
Density ~1.013 g/mL at 25 °C

N Insoluble in water; miscible in
Solubility [11][14][15]
alcohol and fat

] ] Meaty, alliaceous
Organoleptic Profile ] o
(oniony/garlic-like), sulfurous

Flash Point 143 °F (61.67 °C) [14]

Synthesis and Manufacturing

The synthesis of 3-mercapto-2-butanol can be achieved through the reaction of a thioacetate
with 1-butene, followed by hydrolysis.[15] This process introduces the thiol group to the butene
backbone. As a commercial product, it is typically produced synthetically to ensure high purity
and consistent quality for its use in food and fragrance applications.

Diagram: Conceptual Synthesis of 3-Mercapto-2-butanol
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Caption: Conceptual synthesis of 3-Mercapto-2-butanol.

Applications and Regulatory Status
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The predominant use of 3-mercapto-2-butanol is as a flavoring agent in the food industry.[11]
[12][14] Its characteristic savory, meaty, and slightly sulfurous notes make it suitable for:

» Enhancing the flavor of processed meats and savory snacks.
e Use in blackcurrant, tropical fruit, and coffee flavor formulations.[16]
e Creating complex flavor profiles in various food systems.

It is also considered an important intermediate in organic synthesis for producing other
specialty chemicals, such as rubber accelerators and antioxidants.[15]

Regulatory Information:
o FEMA Number: 3502[11]
« JECFA Number: 546[11]

o Regulatory Compliance: It is listed under EU Regulation 1334/2008 & 178/2002 for food
flavorings.

This compound is offered for research and development purposes and is a staple in the
portfolio of companies specializing in flavor and fragrance chemicals.[12][17]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [An In-depth Technical Guide to Key Pyrazole and Thiol
Compounds]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b7722952/docs#an-in-depth-technical-guide-to-key-
pyrazole-and-thiol-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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